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Compound of Interest

Compound Name: Voxtalisib

Cat. No.: B1684596 Get Quote

For Research Use Only

Abstract
Voxtalisib (also known as XL765 or SAR245409) is a potent, orally bioavailable dual inhibitor

of phosphatidylinositol 3-kinase (PI3K) and mammalian target of rapamycin (mTOR), key

components of a signaling pathway frequently dysregulated in cancer.[1][2] Accurate and

consistent preparation of Voxtalisib stock solutions is critical for obtaining reliable and

reproducible results in preclinical research. This document provides a detailed protocol for the

preparation, handling, and storage of Voxtalisib stock solutions using dimethyl sulfoxide

(DMSO) as the solvent.

Voxtalisib Signaling Pathway
Voxtalisib targets the PI3K/mTOR pathway, which is crucial for cell growth, proliferation, and

survival.[1] By inhibiting both PI3K and mTOR, Voxtalisib can effectively shut down this

signaling cascade, leading to the inhibition of tumor cell growth and induction of apoptosis.[1]
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Figure 1. Simplified PI3K/mTOR signaling pathway showing inhibition by Voxtalisib.
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Quantitative Data Summary
The following table summarizes the key physical and chemical properties of Voxtalisib.

Property Value Citations

IUPAC Name

2-amino-8-ethyl-4-methyl-6-

(1H-pyrazol-5-yl)pyrido[2,3-

d]pyrimidin-7-one

[1][2]

Synonyms XL765, SAR245409 [1][2][3]

CAS Number 934493-76-2 [1][4]

Molecular Formula C₁₃H₁₄N₆O [1][3][5]

Molecular Weight 270.29 g/mol [1][3][5]

Solubility in DMSO ≥ 10 mg/mL (≥ 37.00 mM) [4][6]

Powder Storage 3 years at -20°C [3]

Stock Solution Storage
2 years at -80°C or 1 year at

-20°C
[4]

Experimental Protocol: Preparation of a 10 mM
Voxtalisib Stock Solution
This protocol describes the preparation of a 10 mM stock solution of Voxtalisib in DMSO.

Materials and Equipment
Voxtalisib powder (CAS: 934493-76-2)

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Analytical balance

Microcentrifuge tubes or amber glass vials

Pipettes and sterile pipette tips
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Vortex mixer

Water bath sonicator (optional, recommended)

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Safety Precautions
Voxtalisib is a potent bioactive compound. Handle with care, avoiding contact with skin and

eyes.

Perform all weighing and solution preparation steps in a well-ventilated area or a chemical

fume hood.

DMSO is a powerful solvent that can facilitate the absorption of other chemicals through the

skin. Always wear appropriate gloves.

Protocol Steps
Determine Required Mass: Calculate the mass of Voxtalisib powder needed to prepare the

desired volume of a 10 mM stock solution.

Formula: Mass (mg) = Desired Volume (mL) × 10 mM × Molecular Weight ( g/mol ) / 1000

Example for 1 mL of 10 mM stock: Mass (mg) = 1 mL × 10 mmol/L × 270.29 g/mol × (1 L /

1000 mL) = 2.70 mg

Weigh Voxtalisib: Carefully weigh the calculated amount of Voxtalisib powder using an

analytical balance. Transfer the powder to a sterile microcentrifuge tube or vial.

Add DMSO: Add the desired volume of fresh, anhydrous DMSO to the vial containing the

Voxtalisib powder. It is crucial to use newly opened or properly stored anhydrous DMSO, as

the compound's solubility can be significantly impacted by moisture.[3][4]

Dissolve the Compound:

Cap the vial securely and vortex thoroughly for 1-2 minutes.
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Visually inspect the solution for any undissolved particles.

If particles remain, sonicate the solution in a water bath for 5-10 minutes to aid dissolution.

Gentle warming to 37°C can also be applied if necessary.[4][6]

Aliquot for Storage: Once the Voxtalisib is completely dissolved, dispense the stock solution

into smaller, single-use aliquots in sterile microcentrifuge tubes. This practice prevents

contamination and degradation from repeated freeze-thaw cycles.[3]

Store Properly:

For long-term storage (up to 2 years), store the aliquots at -80°C.[4]

For short-term storage (up to 1 year), store at -20°C.[4]

Label all aliquots clearly with the compound name, concentration, solvent, and date of

preparation.

Workflow for Voxtalisib Stock Solution Preparation
The following diagram illustrates the step-by-step workflow for preparing the Voxtalisib stock

solution.
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Figure 2. Workflow diagram for Voxtalisib stock solution preparation in DMSO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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